4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one
Overview
Description
4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one (4-HPN) is a naturally occurring compound that has a variety of applications in the scientific research field. It is a derivative of the naphthyridinone family, and is found in a variety of plants and animals. 4-HPN has been studied extensively in the past few decades, and has been found to have a variety of properties that make it a useful tool in scientific research.
Mechanism of Action
4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one is known to act as an inhibitor of a variety of enzymes, including cytochrome P450 enzymes and tyrosinase. In addition, 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one has been found to act as an antioxidant, and has been shown to inhibit the oxidation of lipids, proteins, and DNA. 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one has also been found to act as an anti-inflammatory agent, and has been shown to reduce inflammation in a variety of cell types.
Biochemical and Physiological Effects
4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of a variety of enzymes, and has been shown to have a variety of antioxidant effects. In addition, 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one has been found to have a variety of anti-inflammatory effects, and has been shown to reduce inflammation in a variety of cell types. 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one has also been found to have a variety of other effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the inhibition of tumor growth.
Advantages and Limitations for Lab Experiments
4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one is a relatively easy compound to synthesize, and can be synthesized using a variety of methods. In addition, 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one is relatively stable and has a long shelf-life. However, 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one is not soluble in water, and must be dissolved in an organic solvent in order to be used in lab experiments.
Future Directions
There are a variety of future directions for 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one research. One potential direction is the development of new methods for the synthesis of 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one. In addition, research could be done to further explore the biochemical and physiological effects of 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one, as well as its potential applications in the development of new materials and catalysts. Research could also be done to explore the potential therapeutic applications of 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one, as well as its potential as an anti-cancer agent. Finally, research could be done to explore the potential toxicity of 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one, as well as its potential as an environmental pollutant.
Scientific Research Applications
4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one has a variety of applications in the scientific research field. It has been used in the synthesis of a variety of compounds, including drugs, polymers, and dyes. It has also been used in the synthesis of a variety of other compounds, including peptides, terpenoids, and steroids. In addition, 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one has been used in the development of new materials, such as nanomaterials and polymers, as well as in the development of new catalysts for chemical reactions.
properties
IUPAC Name |
4-hydroxy-3-phenyl-1H-1,8-naphthyridin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O2/c17-12-10-7-4-8-15-13(10)16-14(18)11(12)9-5-2-1-3-6-9/h1-8H,(H2,15,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUANMJYCVDVCLW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C3=C(NC2=O)N=CC=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70716005 | |
Record name | 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70716005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67862-28-6 | |
Record name | NSC318518 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=318518 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Hydroxy-3-phenyl-1,8-naphthyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70716005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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